molecular formula C16H32O3Sn B14418204 Butyl(dodecanoyloxy)stannanone CAS No. 80685-41-2

Butyl(dodecanoyloxy)stannanone

Cat. No.: B14418204
CAS No.: 80685-41-2
M. Wt: 391.1 g/mol
InChI Key: RFMGBHSBSSVLPR-UHFFFAOYSA-M
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Description

Butyl(dodecanoyloxy)stannanone is an organotin compound characterized by the presence of a butyl group, a dodecanoyloxy group, and a stannanone moiety. Organotin compounds are known for their diverse applications in various fields, including organic synthesis, catalysis, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Butyl(dodecanoyloxy)stannanone typically involves the reaction of butylstannane with dodecanoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as column chromatography to isolate the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar synthetic routes. The process is optimized for higher yields and purity, often employing automated systems for precise control of reaction parameters. The use of continuous flow reactors and advanced purification techniques ensures efficient production of the compound on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

Butyl(dodecanoyloxy)stannanone undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form stannic derivatives.

    Reduction: Reduction reactions can convert it into lower oxidation state tin compounds.

    Substitution: The butyl and dodecanoyloxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

    Substitution: Reagents like halogens and organolithium compounds facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield stannic oxides, while substitution reactions can produce a variety of organotin derivatives.

Scientific Research Applications

Butyl(dodecanoyloxy)stannanone has several scientific research applications:

    Chemistry: It is used as a reagent in organic synthesis and catalysis.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research explores its use in drug development and as a potential therapeutic agent.

    Industry: It finds applications in the production of polymers, coatings, and other materials.

Mechanism of Action

The mechanism of action of Butyl(dodecanoyloxy)stannanone involves its interaction with molecular targets such as enzymes and receptors. The compound can form complexes with metal ions, influencing various biochemical pathways. Its effects are mediated through the modulation of enzyme activity and the alteration of cellular processes.

Comparison with Similar Compounds

Similar Compounds

    Butylstannane: A simpler organotin compound with a butyl group attached to tin.

    Dodecanoyl chloride: A fatty acid chloride used in the synthesis of esters and amides.

    Stannic oxide: An oxidized form of tin used in various industrial applications.

Uniqueness

Butyl(dodecanoyloxy)stannanone is unique due to its combination of butyl, dodecanoyloxy, and stannanone groups, which confer distinct chemical and physical properties. This uniqueness makes it valuable in specialized applications where other compounds may not be as effective.

Properties

CAS No.

80685-41-2

Molecular Formula

C16H32O3Sn

Molecular Weight

391.1 g/mol

IUPAC Name

butyl-dodecanoyloxy-oxotin

InChI

InChI=1S/C12H24O2.C4H9.O.Sn/c1-2-3-4-5-6-7-8-9-10-11-12(13)14;1-3-4-2;;/h2-11H2,1H3,(H,13,14);1,3-4H2,2H3;;/q;;;+1/p-1

InChI Key

RFMGBHSBSSVLPR-UHFFFAOYSA-M

Canonical SMILES

CCCCCCCCCCCC(=O)O[Sn](=O)CCCC

Origin of Product

United States

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